Cas no 1314663-79-0 (1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314663-79-0
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 5776681
• PubChem ID: 129955657
• Update Time: 2025-06-08

1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1986619
• 1314663-79-0
• 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13ClO2/c1-8-3-4-9(7-10(8)13)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： BNVRLLDSYUDMDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314663-79-0)

1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314663-79-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and substituted aromatic ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring attached to a carboxylic acid group, with a 3-chloro-4-methylphenyl substituent. The presence of the chloro and methyl groups on the phenyl ring imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological interactions. The cyclobutane ring, being a four-membered cyclic structure, introduces conformational constraints that can affect the compound's binding affinity to biological targets.

In recent years, the study of 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising anti-inflammatory and analgesic properties, making it a potential candidate for the development of new treatments for conditions such as arthritis and chronic pain. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory properties, 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of cell proliferation and the induction of cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes contribute to its suitability for drug development.

In addition to its therapeutic potential, 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid has been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of derivatives with enhanced biological activities or improved pharmacological properties. This versatility has led to its application in combinatorial chemistry and high-throughput screening efforts aimed at identifying novel bioactive compounds.

The synthesis of 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid typically involves multi-step procedures that include functional group manipulations and ring-forming reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its availability for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches have been particularly useful in optimizing the synthesis process.

The safety profile of 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid is another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully assess its safety in humans and to identify any potential side effects or contraindications.

In conclusion, 1-(3-Chloro-4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314663-79-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammation, pain, and cancer. Ongoing research continues to explore the full potential of this compound, contributing to advancements in drug discovery and healthcare innovation.